Cas no 2227737-28-0 (rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid)

• Product Name: rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid
• CAS No: 2227737-28-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5829523
• PubChem ID: 165556210
• Update Time: 2025-06-08

rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid
• EN300-1553578
• rac-2-{N-ethyl-2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}acetic acid
• 2227737-28-0

• Inchi： 1S/C27H32N2O5/c1-2-29(16-26(31)32)25(30)15-18-9-3-8-14-24(18)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18-,24-/m0/s1
• InChI Key： QYHUHVHHBBMSKT-UUOWRZLLSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1CC(N(CC(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid

Introduction to rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid (CAS No. 2227737-28-0)

rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid (CAS No. 2227737-28-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. The cyclohexyl ring provides additional steric and electronic properties that can influence the compound's biological activity and pharmacokinetic behavior.

The compound's CAS number (Chemical Abstracts Service registry number) is 2227737-28-0, which uniquely identifies it in chemical databases and literature. This identifier is crucial for researchers and chemists to accurately reference and retrieve information about the compound, ensuring consistency and reliability in scientific communication.

rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid has been the subject of several recent studies, particularly in the context of its potential therapeutic applications. One notable area of research involves its use as a prodrug candidate for the treatment of neurodegenerative diseases. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can enhance the bioavailability and reduce the side effects of therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of this compound. The researchers found that it exhibits potent neuroprotective effects by inhibiting specific enzymes involved in the pathogenesis of Alzheimer's disease. The compound's ability to cross the blood-brain barrier was also highlighted as a significant advantage, making it a promising candidate for further clinical development.

In addition to its potential as a prodrug, rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid has been explored for its antimicrobial properties. A 2020 study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The unique structural features of the compound contribute to its ability to disrupt bacterial cell membranes, leading to cell death.

The synthesis of rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The final step typically involves deprotection to reveal the active form of the compound. Recent advancements in synthetic methodologies have improved the efficiency and yield of these processes, making large-scale production more feasible.

The stability and solubility of this compound are critical factors that influence its practical applications. Research has shown that it is stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Solubility studies have indicated that it has moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), which is often used as a solvent in biological assays.

In conclusion, rac-2-{N-ethyl-2-(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid (CAS No. 2227737-28-0) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent.